(E)-3-((1-(3-(4-chlorophenyl)acryloyl)pyrrolidin-3-yl)oxy)pyrazine-2-carbonitrile
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Description
(E)-3-((1-(3-(4-chlorophenyl)acryloyl)pyrrolidin-3-yl)oxy)pyrazine-2-carbonitrile is a useful research compound. Its molecular formula is C18H15ClN4O2 and its molecular weight is 354.79. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Studies
Synthesis of Novel Compounds : Novel compounds related to (E)-3-((1-(3-(4-chlorophenyl)acryloyl)pyrrolidin-3-yl)oxy)pyrazine-2-carbonitrile have been synthesized. These include various dihydro-pyridine-3-carbonitriles, which were created by reacting with different substituted phenyl ethanones and cyanoacetate or malononitrile in the presence of ammonium acetate (Khalifa, Al-Omar, & Ali, 2017).
Characterization and Reactivity Studies : Research on enaminonitriles has demonstrated new syntheses of 1,3-substituted pyrazole-4-carbonitrile. Compounds like acetyl 1-p-chlorophenylpyrazole-4-carbonitrile have been condensed with various reagents like hydrazine hydrate, revealing insights into the reactivity of these compounds (Ghozlan, Abdelhamid, Elnagdi, & Gaber, 2005).
Biological Activity Studies
Antimicrobial Activities : Certain pyrazole-based heterocycles have shown promising antimicrobial activities. For instance, compounds involving 4-chlorophenylpyrazole-4-carbonitrile frameworks exhibited significant antimicrobial properties, with some showing potent effects against both Gram-negative and Gram-positive bacteria (Hafez, El-Gazzar, & Zaki, 2016).
Antitumor and Antiproliferative Effects : Studies have explored the potential antitumor agents derived from pyrazole-carbonitrile compounds. Compounds related to this compound demonstrated significant cytotoxic activity against certain types of breast and ovarian tumors, highlighting their potential as antitumor agents (Farag et al., 2010).
Material Science and Optical Studies
- Structural and Optical Characteristics : Pyridine derivatives, including those similar to the compound , have been studied for their structural and optical characteristics. These studies include the examination of their thermal, structural, optical, and diode characteristics, revealing valuable information for potential applications in material science (Zedan, El-Taweel, & El-Menyawy, 2020).
Properties
IUPAC Name |
3-[1-[(E)-3-(4-chlorophenyl)prop-2-enoyl]pyrrolidin-3-yl]oxypyrazine-2-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15ClN4O2/c19-14-4-1-13(2-5-14)3-6-17(24)23-10-7-15(12-23)25-18-16(11-20)21-8-9-22-18/h1-6,8-9,15H,7,10,12H2/b6-3+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XHEGWURTHHGJTI-ZZXKWVIFSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1OC2=NC=CN=C2C#N)C(=O)C=CC3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN(CC1OC2=NC=CN=C2C#N)C(=O)/C=C/C3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15ClN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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